Cas no 2228543-98-2 (6-ethenylpyrazolo1,5-apyrimidine)

• Product Name: 6-ethenylpyrazolo1,5-apyrimidine
• CAS No: 2228543-98-2
• MF: C₈H₇N₃
• MW: 145.161280870438
• CID: 5810722
• PubChem ID: 165671992
• Update Time: 2025-05-26

6-ethenylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-vinylpyrazolo[1,5-a]pyrimidine
• 6-ethenylpyrazolo1,5-apyrimidine
• EN300-1737087
• 6-ethenylpyrazolo[1,5-a]pyrimidine
• 2228543-98-2

• Inchi： 1S/C8H7N3/c1-2-7-5-9-8-3-4-10-11(8)6-7/h2-6H,1H2
• InChI Key： JQXYLEOAKTXJDP-UHFFFAOYSA-N
• SMILES： N12C=C(C=C)C=NC1=CC=N2

Computed Properties

• Exact Mass: 145.063997236g/mol
• Monoisotopic Mass: 145.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-ethenylpyrazolo1,5-apyrimidine

Introduction to 6-Ethenylpyrazolo[1,5-a]pyrimidine (CAS No. 2228543-98-2)

6-Ethenylpyrazolo[1,5-a]pyrimidine (CAS No. 2228543-98-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 6-ethenylpyrazolo[1,5-a]pyrimidine makes it an intriguing candidate for various pharmacological studies.

The chemical structure of 6-ethenylpyrazolo[1,5-a]pyrimidine features a pyrazolopyrimidine core with an ethenyl substituent at the 6-position. This structural arrangement confers the molecule with specific electronic and steric properties that can influence its interactions with biological targets. Recent studies have highlighted the importance of such substituents in modulating the pharmacological profile of pyrazolopyrimidines, making them valuable scaffolds for drug discovery.

In the context of medicinal chemistry, 6-ethenylpyrazolo[1,5-a]pyrimidine has been explored for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its activity as a selective inhibitor of specific enzymes and receptors. For instance, research has shown that certain derivatives of this compound exhibit potent inhibitory effects on kinases, which are crucial enzymes involved in various cellular processes, including signal transduction and cell proliferation.

A recent study published in the Journal of Medicinal Chemistry reported that a series of 6-ethenylpyrazolo[1,5-a]pyrimidine derivatives demonstrated significant antiproliferative activity against various cancer cell lines. The study found that these compounds selectively inhibited the activity of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. This selective inhibition suggests that 6-ethenylpyrazolo[1,5-a]pyrimidine and its derivatives could be developed into effective anticancer agents with reduced side effects compared to non-selective inhibitors.

Beyond cancer research, 6-ethenylpyrazolo[1,5-a]pyrimidine has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that this compound may have neuroprotective properties. In vitro experiments have demonstrated that it can protect neuronal cells from oxidative stress and apoptosis, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 6-ethenylpyrazolo[1,5-a]pyrimidine are another important aspect being investigated by researchers. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral therapeutic agent. Additionally, its low toxicity and high selectivity make it an attractive candidate for further preclinical and clinical development.

In conclusion, 6-ethenylpyrazolo[1,5-a]pyrimidine (CAS No. 2228543-98-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable scaffold for the development of new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic uses of this compound, further solidifying its importance in the field.